Cas no 936939-48-9 (6-bromo-2-(trichloromethyl)-1H-Benzimidazole)

6-bromo-2-(trichloromethyl)-1H-Benzimidazole structure
936939-48-9 structure
Product Name:6-bromo-2-(trichloromethyl)-1H-Benzimidazole
CAS No:936939-48-9
MF:C8H4BrCl3N2
MW:314.393757820129
CID:2118858
PubChem ID:57814464
Update Time:2025-04-21

6-bromo-2-(trichloromethyl)-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-2-(trichloromethyl)-1H-Benzimidazole
    • 1H-BenziMidazole, 6-broMo-2-(trichloroMethyl)-
    • KUBDIEVHQXJMOV-UHFFFAOYSA-N
    • 936939-48-9
    • DB-079657
    • 6-BroMo-2-trichloroMethyl-1H-benzoiMidazole
    • SCHEMBL1509452
    • 5-bromo-2-(trichloromethyl)-1H-benzimidazole
    • SCHEMBL16306688
    • Inchi: 1S/C8H4BrCl3N2/c9-4-1-2-5-6(3-4)14-7(13-5)8(10,11)12/h1-3H,(H,13,14)
    • InChI Key: KUBDIEVHQXJMOV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)NC(C(Cl)(Cl)Cl)=N2

Computed Properties

  • Exact Mass: 311.86234Da
  • Monoisotopic Mass: 311.86234Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 28.7Ų
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